Cas no 6596-77-6 (Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl-)
6596-77-6 structure
Product Name:Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl-
CAS No:6596-77-6
MF:C24H42O5S
MW:442.652287006378
CID:515335
PubChem ID:81069
Update Time:2025-04-19
Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl-
- 2,5-dihydroxy-4-octadecylbenzenesulfonic acid
- 2,5-dihydroxy-4-octadecylbenzenesulphonic acid
- SCHEMBL7535622
- 6596-77-6
- DTXSID90216173
- NS00035936
- EINECS 229-536-5
-
- Inchi: 1S/C24H42O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-23(26)24(20-22(21)25)30(27,28)29/h19-20,25-26H,2-18H2,1H3,(H,27,28,29)
- InChI Key: GMEWXTUITOHSIL-UHFFFAOYSA-N
- SMILES: S(C1=CC(=C(C=C1O)CCCCCCCCCCCCCCCCCC)O)(=O)(=O)O
Computed Properties
- Exact Mass: 442.27546
- Monoisotopic Mass: 442.275
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
- XLogP3: 10
Experimental Properties
- Density: 1.09
- Refractive Index: 1.52
- PSA: 94.83
Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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